Cas no 89857-84-1 (1H-Azepine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]hexahydro-)

• Product Name: 1H-Azepine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]hexahydro-
• CAS No: 89857-84-1
• MF: C₂₈H₅₅NO₂
• MW: 437.741809129715
• CID: 587052
• PubChem ID: 13264228
• Update Time: 2025-04-19

1H-Azepine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]hexahydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Azepine, 1-[(2,2-dinonyl-1,3-dioxolan-4-yl)methyl]hexahydro-
• 1-[[2,2-di(nonyl)-1,3-dioxolan-4-yl]methyl]azepane
• 1-[(2,2-DINONYL-1,3-DIOXOLAN-4-YL)METHYL]AZEPANE
• DTXSID90532961
• 89857-84-1

• Inchi： 1S/C28H55NO2/c1-3-5-7-9-11-13-17-21-28(22-18-14-12-10-8-6-4-2)30-26-27(31-28)25-29-23-19-15-16-20-24-29/h27H,3-26H2,1-2H3
• InChI Key： UFVYYHFSLGQIJA-UHFFFAOYSA-N
• SMILES： O1C(COC1(CCCCCCCCC)CCCCCCCCC)CN1CCCCCC1

Computed Properties

• Exact Mass: 437.42328000g/mol
• Monoisotopic Mass: 437.42328000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 18
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10
• Topological Polar Surface Area: 21.7Ų